Cas no 23062-34-2 (4H,6H-Dithieno[3,4-c:3',4'-e]oxepin)
23062-34-2 structure
Product Name:4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
CAS No:23062-34-2
MF:C10H8OS2
MW:208.299920082092
CID:286746
PubChem ID:140993
Update Time:2025-04-19
4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Chemical and Physical Properties
Names and Identifiers
-
- 4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
- 4,6-dihydrodithieno[2,3-a:2',3'-d]oxepine
- 4,6-Dihydro-8-methylpyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline
- 4,6-Dihydro-8-methylpyrrolo[4,3,2-de]-s-triazolo[3,4-a]isoquinoline
- 4,6-Dihydrodithieno< 3,4-c:3,4-e> oxepin
- 4,6-Dihydro-dithieno< 3,4-c:3,4-e> oxepin
- 4,6-Dihydrodithio< 3,4-c:3,4-e> oxepin
- Dithieno[3,4-c:3',4'-e]-4H,6H-oxepin
- LS-139754
- Pyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline, 4,6-dihydro-8-methyl-
- NSC 241159
- NSC-241159
- 4H,6H-Dithieno(3,4-c:3',4'-e)oxepin
- DTXSID80177628
- 23062-34-2
- FT-0712785
- NSC241159
- 5205-06-1
- 8-oxa-4,12-dithiatricyclo[8.3.0.02,6]trideca-1(13),2,5,10-tetraene
-
- Inchi: 1S/C10H8OS2/c1-7-3-12-5-9(7)10-6-13-4-8(10)2-11-1/h3-6H,1-2H2
- InChI Key: LBKKXPSTOSLTSB-UHFFFAOYSA-N
- SMILES: S1C=C2COCC3=CSC=C3C2=C1
Computed Properties
- Exact Mass: 208.00174
- Monoisotopic Mass: 208.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.7Ų
Experimental Properties
- Density: 1.354
- Boiling Point: 393.2°C at 760 mmHg
- Flash Point: 191.6°C
- Refractive Index: 1.659
- PSA: 9.23
4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
23062-34-2 (4H,6H-Dithieno[3,4-c:3',4'-e]oxepin) Related Products
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